Cas no 303997-99-1 (5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: 5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 303997-99-1
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 6787543
• PubChem ID: 1486896
• Update Time: 2025-05-20

5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• HMS572B11
• 303997-99-1
• AKOS005079858
• 5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenylpyrazole-4-carboxamide
• 12F-350S
• Bionet1_001389
• 5-(3-chlorophenyl)sulfanyl-1,3-dimethyl-N-phenylpyrazole-4-carboxamide
• 5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C18H16ClN3OS/c1-12-16(17(23)20-14-8-4-3-5-9-14)18(22(2)21-12)24-15-10-6-7-13(19)11-15/h3-11H,1-2H3,(H,20,23)
• InChI Key： JJYBNHULQKQHJG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SC1=C(C(NC2C=CC=CC=2)=O)C(C)=NN1C

Computed Properties

• Exact Mass: 357.0702610g/mol
• Monoisotopic Mass: 357.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.2Ų

Additional information on 5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide

Introduction to 5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide (CAS No. 303997-99-1)

5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 303997-99-1, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of biological activities. The presence of a sulfanyl group at the 5-position and a carboxamide moiety at the 4-position contributes to its distinct reactivity and potential applications in drug development.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, making it a versatile scaffold for medicinal chemistry. Its ability to adopt multiple conformations and interact with various biological targets has led to its extensive use in the design of bioactive molecules. In particular, the substitution patterns on the pyrazole ring can significantly influence its pharmacological properties. The compound in question features a 3-chlorophenylsulfanyl group, which introduces both electronic and steric effects that can modulate binding interactions with biological targets.

Recent studies have highlighted the importance of N-phenylpyrazole derivatives in the development of novel therapeutic agents. The N-phenyl group in 5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide not only enhances the lipophilicity of the molecule but also participates in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. This dual functionality makes it an attractive candidate for further exploration in medicinal chemistry.

The 1,3-dimethyl substitution on the pyrazole ring further fine-tunes the electronic properties of the molecule. These methyl groups can serve as steric anchors, influencing both the conformational flexibility and binding orientation of the compound. Such structural features are often exploited to improve pharmacokinetic profiles and target specificity. The combination of these substituents suggests that this compound may exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The sulfanyl group at the 5-position can engage in sulfur-nitrogen or sulfur-hydrogen interactions with biological targets, providing an additional layer of binding specificity. Moreover, the carboxamide moiety can act as a hydrogen bond acceptor or donor, depending on the local environment within the binding pocket. These features make it a promising candidate for further optimization through structure-based drug design or fragment-based approaches.

In light of recent advancements in computational chemistry and high-throughput screening techniques, virtual screening methods have been increasingly employed to identify novel bioactive compounds. The structural motifs present in 5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide align well with known pharmacophores associated with enzyme inhibition and receptor binding. This has prompted researchers to explore its potential as an inhibitor of enzymes such as kinases, phosphodiesterases, and proteases, which are implicated in various diseases.

The synthesis of this compound involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the pyrazole core efficiently. These synthetic strategies not only ensure scalability but also allow for easy modifications to explore analogues with enhanced biological activity.

Biological evaluation studies have begun to reveal promising preliminary data regarding the pharmacological properties of 5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide. Initial assays have shown potential inhibitory activity against certain kinases and enzymes relevant to inflammatory pathways. The presence of both electron-withdrawing and electron-donating groups within its structure suggests that it may modulate enzyme activity through allosteric mechanisms or by competing with natural substrates for active site binding.

The compound's solubility profile and stability under various conditions are critical factors that influence its suitability for further development. Preliminary solubility studies indicate that it exhibits moderate solubility in common organic solvents but limited solubility in water. This property may necessitate formulation strategies such as prodrug development or co-solvent systems to enhance bioavailability if it progresses into clinical trials.

Future research directions include exploring derivative libraries based on this scaffold to identify more potent and selective analogues. Structural modifications such as varying substituents on the pyrazole ring or introducing additional functional groups could enhance target engagement while minimizing off-target effects. Additionally, computational modeling techniques will play a crucial role in predicting binding affinities and optimizing lead compounds before experimental validation.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive molecules significantly. By leveraging large datasets containing known active compounds and their biological targets, machine learning models can predict new molecular structures with desired properties. The structural features of 5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide make it an excellent candidate for such computational approaches, which can guide synthetic efforts towards more optimized derivatives.

In conclusion, 5-[(3-chlorophenyl)sulfanyl]-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide (CAS No. 303997-99-1) represents a promising lead compound for pharmaceutical development due to its unique structural features and preliminary biological activity. Its combination of functional groups provides multiple interaction points with biological targets, making it a versatile scaffold for further optimization through both experimental and computational methods. As research continues to uncover new therapeutic applications for pyrazole derivatives, this compound stands out as a valuable asset in medicinal chemistry efforts aimed at addressing unmet medical needs.